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Compound of Interest

Compound Name: Sodium;methyl 4-hydroxybenzoate

Cat. No.: B11818526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating topical creams with

sodium methylparaben, a widely used preservative. This document outlines the

physicochemical properties, recommended usage levels, and detailed protocols for formulation,

quality control, and stability testing.

Introduction to Sodium Methylparaben
Sodium methylparaben is the sodium salt of methylparaben, a member of the paraben family of

preservatives used in cosmetics, pharmaceuticals, and food products for over 50 years.[1][2] Its

primary function is to protect products from microbial spoilage, ensuring consumer safety.[3]

The neutralization of methylparaben with sodium hydroxide increases its water solubility,

simplifying its incorporation into aqueous-based formulations.[4][5]

Sodium methylparaben is effective against a broad spectrum of microorganisms, including

bacteria, yeast, and fungi.[5][6] It is a white, crystalline, odorless powder that is highly soluble

in cold water.[7][8]

Physicochemical and Antimicrobial Properties
A summary of the key properties of sodium methylparaben is presented below.
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Property Value/Description References

Chemical Name
Sodium 4-

(methoxycarbonyl)phenolate
[4]

CAS Number 5026-62-0 [5]

Molecular Formula C₈H₇NaO₃ [4]

Molecular Weight 174.13 g/mol

Appearance White crystalline powder [4][7]

Solubility Highly soluble in cold water [5][8]

Antimicrobial Spectrum Bacteria, yeast, and mold [5][6]

Typical Use Concentration 0.01% to 0.3% (w/w) [1][5][9]

Maximum Approved

Concentration (EU)

0.4% (as acid) for a single

paraben, 0.8% for mixtures
[9][10]

pH Stability Effective over a wide pH range [6]

Mechanism of Antimicrobial Action
The antimicrobial action of parabens is multi-faceted. The primary mechanisms are believed to

be the disruption of bacterial membrane transport processes and the inhibition of DNA and

RNA synthesis.[4] By interfering with these essential cellular functions, parabens effectively

prevent the growth and proliferation of microorganisms.
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Conceptual diagram of the antimicrobial mechanism of action of parabens.

Experimental Protocols
Formulation of an Oil-in-Water (O/W) Topical Cream
This protocol describes the preparation of a basic oil-in-water topical cream using sodium

methylparaben as a preservative.

Materials and Equipment:

Beakers

Water bath

Homogenizer/high-shear mixer

Overhead stirrer

pH meter

Weighing balance

Oil phase ingredients (e.g., cetostearyl alcohol, liquid paraffin)

Water phase ingredients (e.g., purified water, glycerin)

Emulsifier (e.g., cetomacrogol 1000)

Sodium Methylparaben

Protocol:

Preparation of Phases:

In a beaker, combine the oil phase ingredients and heat to 70-75°C in a water bath until all

components are melted and uniform.[6][11]
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In a separate beaker, combine the water phase ingredients, including the sodium

methylparaben, and heat to 70-75°C in a water bath.[6][11] Stir until the sodium

methylparaben is fully dissolved.

Emulsification:

Slowly add the oil phase to the water phase while continuously stirring with a high-shear

mixer or homogenizer.[6][11][12]

Continue mixing until a uniform emulsion is formed.[6]

Cooling and Final Additions:

Begin cooling the emulsion while stirring gently with an overhead stirrer to prevent phase

separation.[6]

Once the cream has cooled to below 40°C, heat-sensitive ingredients such as fragrances

or active pharmaceutical ingredients (APIs) can be added.

Continue stirring until the cream reaches room temperature.

pH Adjustment and Quality Control:

Measure the pH of the final cream. The optimal pH for skin is typically between 4.5 and

5.5.

Adjust the pH if necessary using appropriate agents (e.g., citric acid or sodium hydroxide

solutions).

Transfer the cream to suitable containers for quality control testing.
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O/W Cream Formulation Workflow

1. Prepare & Heat
Oil Phase (70-75°C)

3. Emulsification:
Add Oil Phase to Water Phase

with High-Shear Mixing

2. Prepare & Heat
Water Phase with

Sodium Methylparaben (70-75°C)

4. Cooling with
Gentle Stirring

5. Add Heat-Sensitive
Ingredients (<40°C)

6. pH Measurement
& Adjustment

7. Final Product:
Topical Cream
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Quality Control Testing Workflow

Formulated
Topical Cream

Physical Appearance
(Color, Odor, Homogeneity) pH Determination Viscosity Measurement

Quantification of
Sodium Methylparaben (HPLC)

Antimicrobial Effectiveness
Testing (USP <51>)

Stability Testing
(ICH Guidelines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Formulating Topical
Creams with Sodium Methylparaben]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11818526#formulating-topical-creams-with-sodium-
methylparaben]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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